Cas no 23755-73-9 (Ethyl 2-bromo-2-(diethoxyphosphoryl)acetate)

Ethyl 2-bromo-2-(diethoxyphosphoryl)acetate is a versatile organophosphorus compound widely used in organic synthesis, particularly in the preparation of α-phosphono esters and other phosphorylated intermediates. Its key advantages include its reactivity as a Horner-Wadsworth-Emmons reagent, enabling efficient olefination reactions to form alkenes with high stereoselectivity. The presence of both bromo and phosphonate functional groups enhances its utility in nucleophilic substitution and Michael addition reactions. This compound is valued for its stability under standard conditions and compatibility with a range of solvents, making it a reliable choice for complex synthetic pathways. Its applications extend to pharmaceuticals, agrochemicals, and material science.

Ethyl 2-bromo-2-(diethoxyphosphoryl)acetate structure

23755-73-9 structure

Product Name:Ethyl 2-bromo-2-(diethoxyphosphoryl)acetate

CAS No:23755-73-9

MF:C₈H₁₆BrO₅P

MW:303.087403297424

MDL:MFCD00233589

CID:52376

PubChem ID:10870394

Update Time:2025-10-17

Ethyl 2-bromo-2-(diethoxyphosphoryl)acetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-bromo-2-(diethoxyphosphoryl)acetate
- ethyl 2-bromo-2-diethoxyphosphorylacetate
- Triethyl phosphonobromoacetate
- 2-bromo-2-diethoxyphosphorylacetic acid ethyl ester
- ethyl 2-bromanyl-2-diethoxyphosphoryl-ethanoate
- Aceticacid, bromo(diethoxyphosphinyl)-, ethyl ester (9CI)
- Acetic acid,bromophosphono-, triethyl ester (8CI)
- Bromo(diethoxyphosphinyl)acetic acidethyl ester
- Ethyl bromo(diethoxyphosphoryl)acetate
- Triethylbromophosphonoacetate
- CS-0336287
- AKOS015900858
- A816885
- SCHEMBL7470858
- AS-7009
- MFCD00233589
- EN300-7510018
- Ethyl2-bromo-2-(diethoxyphosphoryl)acetate
- DTXSID90446594
- Acetic acid, bromo(diethoxyphosphinyl)-, ethyl ester
- ethyl 2-bromo-2-(diethyl phosphono)acetate
- FT-0652883
- 23755-73-9
- MDL： MFCD00233589
- Inchi： 1S/C8H16BrO5P/c1-4-12-8(10)7(9)15(11,13-5-2)14-6-3/h7H,4-6H2,1-3H3
- InChI Key： JTMDGKZDQVZDKA-UHFFFAOYSA-N
- SMILES： BrC(C(=O)OCC)P(=O)(OCC)OCC

Computed Properties

Exact Mass: 301.99200
Monoisotopic Mass: 301.99187g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 8
Complexity: 235
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 61.8Å²

Experimental Properties

PSA: 71.64000
LogP: 2.53660

Ethyl 2-bromo-2-(diethoxyphosphoryl)acetate Security Information

Hazard Category Code： 36/37/38
Safety Instruction： S26; S36/37/39
Risk Phrases：R36/37/38

Ethyl 2-bromo-2-(diethoxyphosphoryl)acetate Customs Data

HS CODE：2931900090
Customs Data：

China Customs Code:
2931900090

Overview:

2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

Summary:

2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Ethyl 2-bromo-2-(diethoxyphosphoryl)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E077630-50mg	Ethyl 2-bromo-2-(diethoxyphosphoryl)acetate	23755-73-9		50mg	$ 110.00	2022-06-05
TRC	E077630-100mg	Ethyl 2-bromo-2-(diethoxyphosphoryl)acetate	23755-73-9		100mg	$ 185.00	2022-06-05
TRC	E077630-250mg	Ethyl 2-bromo-2-(diethoxyphosphoryl)acetate	23755-73-9		250mg	$ 365.00	2022-06-05
abcr	AB150869-1 g	Triethyl phosphonobromoacetate, 95%; .	23755-73-9	95%	1 g	€237.50	2023-07-20
abcr	AB150869-5 g	Triethyl phosphonobromoacetate, 95%; .	23755-73-9	95%	5 g	€482.50	2023-07-20
abcr	AB150869-10 g	Triethyl phosphonobromoacetate, 95%; .	23755-73-9	95%	10 g	€741.70	2023-07-20
Enamine	EN300-7510018-0.05g	ethyl 2-bromo-2-(diethoxyphosphoryl)acetate	23755-73-9	95%	0.05g	$42.0	2024-05-23
Enamine	EN300-7510018-0.1g	ethyl 2-bromo-2-(diethoxyphosphoryl)acetate	23755-73-9	95%	0.1g	$62.0	2024-05-23
Enamine	EN300-7510018-0.25g	ethyl 2-bromo-2-(diethoxyphosphoryl)acetate	23755-73-9	95%	0.25g	$89.0	2024-05-23
Enamine	EN300-7510018-0.5g	ethyl 2-bromo-2-(diethoxyphosphoryl)acetate	23755-73-9	95%	0.5g	$140.0	2024-05-23

Ethyl 2-bromo-2-(diethoxyphosphoryl)acetate Suppliers

Amadis Chemical Company Limited

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(CAS:23755-73-9)Ethyl 2-bromo-2-(diethoxyphosphoryl)acetate

Order Number:A1150260

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 23:12

Price ($):555.0

Email:sales@amadischem.com

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters Dialkyl alkylphosphonates

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